Cas no 2137595-47-0 (1-(2-chloroprop-2-en-1-yl)-1H-imidazol-2-amine)

• Product Name: 1-(2-chloroprop-2-en-1-yl)-1H-imidazol-2-amine
• CAS No: 2137595-47-0
• MF: C₆H₈ClN₃
• MW: 157.600819587708
• CID: 6440317
• PubChem ID: 165955931
• Update Time: 2025-05-20

1-(2-chloroprop-2-en-1-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroprop-2-en-1-yl)-1H-imidazol-2-amine
• EN300-783699
• 2137595-47-0

• Inchi： 1S/C6H8ClN3/c1-5(7)4-10-3-2-9-6(10)8/h2-3H,1,4H2,(H2,8,9)
• InChI Key： BFZQURQVVHINNT-UHFFFAOYSA-N
• SMILES： ClC(=C)CN1C=CN=C1N

Computed Properties

• Exact Mass: 157.0406750g/mol
• Monoisotopic Mass: 157.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2-chloroprop-2-en-1-yl)-1H-imidazol-2-amine

1-(2-chloroprop-2-en-1-yl)-1H-imidazol-2-amine: A Comprehensive Overview

CAS No 2137595-47-0, commonly referred to as 1-(2-chloroprop-2-en-1-yl)-1H-imidazol-2-amine, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. Recent studies have highlighted its role in various biochemical pathways, making it a subject of extensive research.

The molecular structure of 1-(2-chloroprop-2-en-1-yl)-1H-imidazol-2-amine is characterized by a fused imidazole ring system, which is known for its aromaticity and stability. The presence of a chlorinated propenyl group introduces additional complexity to the molecule, enhancing its reactivity and selectivity in various chemical reactions. This structural feature has been exploited in the development of novel therapeutic agents, particularly in the realm of anti-inflammatory and anticancer drugs.

Recent advancements in computational chemistry have enabled researchers to model the interactions of CAS No 2137595-47-0 with biological targets at an atomic level. These studies have revealed that the compound exhibits potent inhibitory effects on key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to modulate signaling pathways associated with cancer cell proliferation has positioned it as a promising candidate for anticancer therapy.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent optimizations in these methods have significantly improved yields and reduced production costs, making large-scale synthesis more feasible.

The application of 1-(2-chloroprop-2-en-1-yl)-1H-imidazol-2-amine extends beyond pharmacology into materials science. Its unique electronic properties make it a valuable component in the development of advanced materials, such as conductive polymers and sensors. Researchers have demonstrated that incorporating this compound into polymer matrices enhances their electrical conductivity and mechanical stability, opening new avenues for its use in electronic devices.

Despite its potential, further research is required to fully understand the mechanistic details of its biological activity and optimize its therapeutic profile. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock the full potential of CAS No 2137595470. As research continues to unfold, this compound is poised to make significant contributions to both medicine and materials science.